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Compound of Interest
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CAS No.: 60793-01-3

Cat. No.: B027942

Get Quote

Introduction & Principle
Phospholipase A2 (PLA2) enzymes are critical regulators of lipid signaling, responsible for

mobilizing arachidonic acid and initiating the inflammatory cascade.[1] Traditional radioactive

assays (

C-labeled substrates) are sensitive but cumbersome and hazardous.

This guide details a high-throughput, continuous colorimetric assay using Thioglycollecithin
(chemically referred to as Thio-PC or 1,2-bis(acylthio)-1,2-dideoxy-sn-glycero-3-

phosphocholine).

The Mechanism
Unlike natural phosphatidylcholine (PC), which contains oxygen ester bonds,

Thioglycollecithin contains sulfur (thio-ester) bonds at the sn-1 and sn-2 positions. When

PLA2 hydrolyzes the sn-2 bond, it releases a free thiol group rather than a free fatty acid. This
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free thiol immediately reacts with DTNB (5,5′-dithiobis-(2-nitrobenzoic acid), or Ellman’s

Reagent) to cleave the disulfide bond, releasing TNB (2-nitro-5-thiobenzoate).[2]

TNB is a yellow chromophore with a strong absorbance at 412 nm (extinction coefficient

).[3][4][5] The rate of color formation is directly proportional to PLA2 activity.
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Figure 1: The enzymatic hydrolysis of Thioglycollecithin by PLA2 releases a thiol, which

reacts with DTNB to produce a colorimetric signal.

Pre-Analytical Considerations: Tissue Homogenates
Working with tissue homogenates presents a specific challenge: Endogenous Thiols. Tissues

(especially liver and kidney) are rich in glutathione (GSH) and cysteine, which will react with

DTNB and create a high background absorbance even without enzyme activity.

Critical Sample Preparation Steps[3]
Perfusion: Prior to harvesting, perfuse the tissue with PBS to remove blood (serum albumin

binds lipids and can interfere).

Buffer Selection: Use a Tris or HEPES buffer (pH 7.5). Avoid phosphate buffers if

downstream calcium manipulation is required, as calcium phosphate precipitates.

Thiol Removal (Mandatory): You must remove endogenous thiols before the assay.
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Method A (Preferred): Desalting spin columns (e.g., Sephadex G-25) equilibrated with

assay buffer.

Method B: Dialysis at 4°C.

Note: Simple background subtraction is often insufficient if endogenous thiol levels are

high enough to saturate the DTNB.
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Figure 2: Sample preparation workflow emphasizing the removal of endogenous thiols to

prevent false positives.
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Protocol: Kinetic Determination of PLA2 Activity
Reagents

Assay Buffer: 25 mM Tris-HCl, pH 7.5, 10 mM CaCl₂ (calcium is essential for cPLA2 and

sPLA2 activity), 100 mM KCl, 0.3 mM Triton X-100.

Note: For calcium-independent PLA2 (iPLA2), replace CaCl₂ with 4 mM EGTA.

DTNB Stock: 10 mM DTNB in 0.4 M Tris-HCl (pH 8.0). Store in dark/frozen.

Substrate Stock: 1.5 mM Thioglycollecithin (Thio-PC) in ethanol. Evaporate ethanol under

nitrogen and reconstitute in Assay Buffer (with Triton X-100) to ensure micelle formation.

Positive Control: Bee Venom PLA2 (optional but recommended).

Procedure
Preparation: Pre-warm the plate reader to 25°C.

Blanking:

Blank 1 (Substrate Blank): Assay Buffer + DTNB + Substrate (No Sample). Measures non-

enzymatic hydrolysis.[6]

Blank 2 (Sample Blank): Assay Buffer + DTNB + Sample (No Substrate). Measures

remaining endogenous thiols.

Sample Loading: Add 10–50 µL of desalted tissue homogenate to the sample wells.

DTNB Addition: Add 10 µL of DTNB Stock to all wells.

Substrate Initiation: Initiate the reaction by adding 200 µL of Substrate Solution to all wells.

Measurement: Immediately read absorbance at 412 nm in kinetic mode (every 1 minute for

30–60 minutes).

Data Analysis & Calculations
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Do not use endpoint measurements for tissue homogenates; kinetic slope analysis is required

to verify linearity.

Step 1: Determine Slope
Calculate the change in absorbance per minute (

) for the linear portion of the curve (usually minutes 5–20).

Step 2: Calculate Specific Activity
Use the Beer-Lambert Law. The extinction coefficient (

) of TNB is 13,600 M⁻¹cm⁻¹ (or 13.6 mM⁻¹cm⁻¹).[4][5]

: Adjusted slope (Abs/min).

: Total reaction volume (mL) (e.g., 0.22 mL).

: 13.6 mM⁻¹cm⁻¹.[3][4][5][7]

: Pathlength (cm). In a standard 96-well plate with 200µL,

cm (check your specific plate/volume).

: Volume of homogenate added (mL).

Final Unit: One Unit (U) = 1 µmol of substrate hydrolyzed per minute.[6] Normalization: Divide

U/mL by the protein concentration (mg/mL) to get Specific Activity (U/mg protein).

Troubleshooting & Validation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.bmglabtech.com/en/application-notes/ellmans-assay-for-in-solution-quantification-of-sulfhydryl-groups/
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0011216_Ellmans_Reag_UG.pdf
https://pubmed.ncbi.nlm.nih.gov/12531209/
https://www.bmglabtech.com/en/application-notes/ellmans-assay-for-in-solution-quantification-of-sulfhydryl-groups/
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0011216_Ellmans_Reag_UG.pdf
https://www.thermofisher.com/order/catalog/product/22582/faqs
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/400/286/phospholipa21.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Solution

High Background (t=0) Endogenous thiols (GSH)

Critical: Use Sephadex G-25

spin columns to desalt

samples. Dialysis is an

alternative.

Non-Linear Kinetics
Substrate depletion or product

inhibition

Dilute the sample 1:5 or 1:10.

Measure slope only in the first

10 minutes.

No Activity Calcium dependency

Ensure Assay Buffer contains

10mM CaCl₂. Most tissue

PLA2s (cPLA2, sPLA2) are

Ca²⁺ dependent.

Precipitation Lipids aggregating

Ensure Triton X-100 (0.3 mM)

is present in the buffer to

maintain mixed micelles.

Color Fading TNB oxidation

DTNB is unstable in light. Keep

plate in the dark during

incubation if not reading

continuously.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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